Cas no 4753-58-6 (Oxacycloundecane-2,7-dione)

• Product Name: Oxacycloundecane-2,7-dione
• CAS No: 4753-58-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 2693476
• PubChem ID: 544252
• Update Time: 2025-04-21

Oxacycloundecane-2,7-dione Chemical and Physical Properties

Names and Identifiers

• oxacycloundecane-2,7-dione
• 4753-58-6
• DTXCID70288813
• DTXSID40337726
• 1-oxacycloundecane-2,7-quinone
• Oxacycloundecane-2,7-dione

• Inchi： 1S/C10H16O3/c11-9-5-1-2-7-10(12)13-8-4-3-6-9/h1-8H2
• InChI Key： KITKBQHYNLJQSF-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(CCCC1)=O)=O

Computed Properties

• Exact Mass: 184.109944368Da
• Monoisotopic Mass: 184.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų